Cas no 1807276-47-6 (Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate)

• Product Name: Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate
• CAS No: 1807276-47-6
• MF: C₁₀H₇F₂NO₂S
• MW: 243.22988820076
• CID: 4953269
• Update Time: 2025-05-23

Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate

• Inchi： 1S/C10H7F2NO2S/c1-15-10(14)7-3-8(16)5(4-13)2-6(7)9(11)12/h2-3,9,16H,1H3
• InChI Key： SPPFODVITHLKCB-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(C(F)F)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate

Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate (CAS No. 1807276-47-6): A Comprehensive Overview

Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate (CAS No. 1807276-47-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits a distinct chemical profile that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both cyano and thiol functional groups, coupled with the electron-withdrawing effects of the difluoromethyl substituent, endows this molecule with a rich reactivity profile suitable for diverse synthetic applications.

The chemical structure of Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate can be described as a benzoic acid derivative with specific substitutions at the 4, 2, and 5 positions. The cyano group (-CN) at the 4-position introduces a strong electron-withdrawing effect, which influences the overall reactivity of the molecule. This group is known to participate in various chemical transformations, including nucleophilic additions and condensation reactions, making it a versatile handle for further functionalization. The difluoromethyl group (-CF₂) at the 2-position further enhances the lipophilicity of the compound, which is often desirable in drug design to improve membrane permeability and bioavailability.

The thiol group (-SH) at the 5-position is another critical feature of this compound. Thiols are well-known for their ability to form disulfide bonds and participate in metal coordination, which opens up numerous possibilities for applications in medicinal chemistry and material science. The combination of these three functional groups on a benzoic acid backbone creates a molecule with multifaceted properties that can be exploited in synthetic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for pharmaceutical applications. Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate fits well within this trend, as its structural motifs are commonly found in biologically active molecules. For instance, benzoic acid derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups such as cyano and thiol can further modulate these properties, leading to more potent and selective therapeutic agents.

One of the most compelling aspects of Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate is its potential as a building block for more complex molecules. In drug discovery pipelines, such intermediates are often used to construct scaffolds that can be further modified to achieve desired pharmacological profiles. The cyano group, for example, can be reduced to an amine or converted into an ester or acid chloride, while the thiol group can undergo oxidation to form a disulfide bond or react with electrophiles to introduce other functionalities. These transformations make this compound an invaluable asset in synthetic organic chemistry.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The presence of the difluoromethyl group in Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate aligns with this trend, as fluorine atoms are known to improve drug-like properties by increasing lipophilicity and reducing susceptibility to metabolic degradation. This has led to increased exploration of fluorinated benzoic acid derivatives as potential drug candidates.

The thiol group also plays a crucial role in biological systems and has been implicated in various biological processes. Thiols are involved in redox signaling and can act as cofactors for enzymes such as thioredoxin reductase. By incorporating a thiol group into a drug molecule, researchers can potentially target specific biological pathways or enhance the bioavailability of the drug through interactions with biological thiols. This makes Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate an interesting candidate for further exploration in redox-based therapies.

In conclusion, Methyl 4-cyano-2-difluoromethyl-5-mercaptobenzoate (CAS No. 1807276-47-6) is a multifunctional organic compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for constructing novel therapeutic agents, particularly those targeting antimicrobial, anti-inflammatory, and anticancer indications. The combination of cyano, difluoromethyl, and thiol groups provides a rich platform for synthetic manipulation, allowing researchers to fine-tune the pharmacological properties of derived compounds. As interest in fluorinated and heterocyclic molecules continues to grow, compounds like this are likely to play an increasingly important role in drug discovery efforts.